Cas no 1805543-99-0 (2-(Difluoromethyl)-5-iodo-3-methoxypyridine-6-methanol)

• Product Name: 2-(Difluoromethyl)-5-iodo-3-methoxypyridine-6-methanol
• CAS No: 1805543-99-0
• MF: C₈H₈F₂INO₂
• MW: 315.055901527405
• CID: 4892533
• Update Time: 2025-08-03

2-(Difluoromethyl)-5-iodo-3-methoxypyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-iodo-3-methoxypyridine-6-methanol

• Inchi： 1S/C8H8F2INO2/c1-14-6-2-4(11)5(3-13)12-7(6)8(9)10/h2,8,13H,3H2,1H3
• InChI Key： FTWCDNWEMZPBMN-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C(F)F)=NC=1CO)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.3
• Topological Polar Surface Area: 42.4

Additional information on 2-(Difluoromethyl)-5-iodo-3-methoxypyridine-6-methanol

Professional Introduction to 2-(Difluoromethyl)-5-iodo-3-methoxypyridine-6-methanol (CAS No. 1805543-99-0)

2-(Difluoromethyl)-5-iodo-3-methoxypyridine-6-methanol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1805543-99-0, belongs to the pyridine family, which is renowned for its diverse biological activities and applications in drug development. The structural features of this molecule, particularly the presence of a difluoromethyl group, an iodo substituent, a methoxy group, and a hydroxymethyl moiety, make it a versatile intermediate in synthetic chemistry and a potential candidate for various therapeutic applications.

The compound's unique structural composition has positioned it as a valuable building block in the synthesis of more complex molecules. The difluoromethyl group, for instance, is known to enhance metabolic stability and binding affinity in drug candidates, making it a preferred choice in medicinal chemistry. Additionally, the iodo substituent allows for further functionalization via cross-coupling reactions, which are pivotal in constructing intricate molecular architectures. These attributes have made 2-(Difluoromethyl)-5-iodo-3-methoxypyridine-6-methanol a subject of extensive research and development.

In recent years, there has been a surge in the exploration of pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds exhibit properties such as anti-inflammatory, anticancer, and antimicrobial effects. Among these derivatives, 2-(Difluoromethyl)-5-iodo-3-methoxypyridine-6-methanol has shown promise in several preclinical studies. Researchers have utilized this compound as a precursor in the synthesis of novel molecules targeting specific disease pathways. For instance, its incorporation into kinase inhibitors has yielded promising results in the treatment of cancers associated with aberrant signaling pathways.

The< strong>methoxy group in the molecule not only contributes to its solubility and stability but also serves as a handle for further chemical modifications. This flexibility has enabled chemists to tailor the compound's properties for various applications. Moreover, the hydroxymethyl moiety provides an additional site for functionalization, allowing for the creation of more complex derivatives with enhanced biological activity. These features have made 2-(Difluoromethyl)-5-iodo-3-methoxypyridine-6-methanol a cornerstone in synthetic organic chemistry and drug discovery.

The pharmaceutical industry has been particularly interested in this compound due to its potential as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Several research groups have reported on its use in developing small molecule drugs that target critical biological processes. For example, derivatives of this compound have been investigated for their ability to modulate enzyme activity and receptor binding. These studies highlight the compound's versatility and its significance in advancing drug development efforts.

Advances in computational chemistry and molecular modeling have further enhanced our understanding of how 2-(Difluoromethyl)-5-iodo-3-methoxypyridine-6-methanol behaves in biological systems. These tools have allowed researchers to predict the compound's interactions with target proteins and assess its potential toxicity profile. Such insights are crucial for optimizing drug candidates and ensuring their safety and efficacy before they enter clinical trials. The integration of computational methods with traditional experimental approaches has accelerated the discovery process and led to more efficient development pipelines.

The synthesis of 2-(Difluoromethyl)-5-iodo-3-methoxypyridine-6-methanol involves multi-step reactions that require precise control over reaction conditions. Chemists have developed sophisticated synthetic routes to achieve high yields and purity levels. These methods often involve palladium-catalyzed cross-coupling reactions, which are essential for introducing functional groups at specific positions within the molecule. The efficiency of these synthetic protocols is critical for scaling up production and making the compound commercially viable.

In conclusion, 2-(Difluoromethyl)-5-iodo-3-methoxypyridine-6-methanol (CAS No. 1805543-99-0) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with diverse biological activities. The ongoing research into this compound underscores its importance as a building block in medicinal chemistry and highlights its role in advancing therapeutic strategies against various diseases.